Cas no 1806754-54-0 (5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806754-54-0
• MF: C₁₀H₁₀F₃N₃O₂
• MW: 261.20051240921
• CID: 4838811
• Update Time: 2025-06-09

5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H10F3N3O2/c1-17-8-7(2-3-14)6(4-15)5-16-9(8)18-10(11,12)13/h5H,2,4,15H2,1H3
• InChI Key： GCPKIQOXBYCABC-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(CC#N)C(=CN=1)CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2

Additional information on 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806754-54-0)

5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1806754-54-0, belongs to the pyridine class of molecules, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including an aminomethyl side chain, a methoxy substituent, a trifluoromethoxy group, and an acetonitrile moiety, endows this molecule with a rich chemical profile that makes it a promising candidate for further investigation in drug discovery and development.

The structural composition of 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile is characterized by a pyridine core that is functionalized at multiple positions. The aminomethyl group at the 5-position introduces a reactive amine functionality, which can participate in various chemical transformations such as condensation reactions, coupling reactions, and nucleophilic substitutions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the methoxy and trifluoromethoxy groups at the 3- and 2-positions, respectively, contribute to the electron density distribution of the molecule and can influence its interactions with biological targets.

The acetonitrile group at the 4-position further enhances the versatility of this compound, providing a site for further derivatization and functionalization. The combination of these functional groups creates a molecule with multiple potential sites for interaction with biological systems, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The presence of trifluoromethoxy in this compound aligns with this trend, suggesting that it may exhibit enhanced pharmacokinetic properties compared to its non-fluorinated counterparts.

In recent years, there has been growing interest in exploring the biological activities of pyridine derivatives, particularly those with multiple substituents that can modulate receptor binding and enzyme activity. The aminomethyl group in 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile has been shown to be particularly useful in designing molecules that interact with proteins through hydrogen bonding or salt bridge interactions. This functionality can be exploited to develop inhibitors or activators of various enzymes and receptors involved in critical biological pathways.

One area where this compound shows promise is in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often targeted by therapeutic agents due to their central role in disease mechanisms. The structural complexity of 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile allows it to mimic or interfere with specific PPIs, potentially leading to novel therapeutic interventions. For instance, studies have demonstrated that pyridine derivatives can bind to hydrophobic pockets within protein surfaces, thereby disrupting protein-protein interactions that are essential for pathogenic processes.

Another emerging application of this compound is in the field of immunotherapy. The ability of pyridine-based molecules to modulate immune responses has been explored extensively, particularly in the context of checkpoint inhibitors and immunostimulatory compounds. The presence of both amine and methoxy groups provides multiple opportunities for chemical modifications that can fine-tune immune responses. For example, derivatives of this compound could be designed to enhance T-cell activation or suppress inappropriate immune responses in autoimmune diseases.

The synthesis of 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile involves multi-step organic transformations that highlight the synthetic versatility of pyridine chemistry. Key steps typically include nucleophilic substitution reactions to introduce the amine and methoxy groups, followed by electrophilic aromatic substitution reactions to incorporate the trifluoromethoxy group. The final step often involves cyanation reactions to introduce the acetonitrile moiety at the 4-position. These synthetic strategies leverage established methodologies in organic chemistry while also demonstrating the adaptability of these approaches to complex molecular architectures.

The physicochemical properties of this compound are also worth examining due to their implications for drug development. Factors such as solubility, lipophilicity, pKa values, and metabolic stability are critical determinants of a drug's efficacy and safety profile. Computational modeling techniques have been employed to predict these properties based on molecular structure data obtained from experiments or simulations. For instance, quantum mechanical calculations can provide insights into electronic distributions and charge densities within the molecule, which are essential for understanding its reactivity and binding interactions.

The role of computational chemistry in drug discovery cannot be overstated. Modern computational methods allow researchers to screen large libraries of compounds virtualy before synthesizing them experimentally. This approach significantly reduces time and resources while increasing the likelihood of identifying promising candidates early in the development process. In addition to traditional quantum mechanical methods like density functional theory (DFT), machine learning models have been developed to predict biological activities based on structural features alone.

Future directions for research on 5-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile may include exploring its potential as an intermediate for more complex drug candidates or investigating its biological activities through high-throughput screening assays. The combination of experimental synthesis with computational modeling will continue to drive innovation in this field by enabling rapid identification and optimization cycles during drug development.